3-[2-(4-ethylphenyl)-2-oxoethyl]-3-hydroxy-1-(morpholin-4-ylmethyl)-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C23H26N2O4
• Molecular Weight: 394.5 g/mol
• IUPAC Name: 3-[2-(4-ethylphenyl)-2-oxoethyl]-3-hydroxy-1-(morpholin-4-ylmethyl)indol-2-one
• InChI: InChI=1S/C23H26N2O4/c1-2-17-7-9-18(10-8-17)21(26)15-23(28)19-5-3-4-6-20(19)25(22(23)27)16-24-11-13-29-14-12-24/h3-10,28H,2,11-16H2,1H3
• InChI Key: RPKJAMKSHLOJDK-UHFFFAOYSA-N
• SMILES: CCC1=CC=C(C=C1)C(=O)CC2(C3=CC=CC=C3N(C2=O)CN4CCOCC4)O

Description

3-[2-(4-ethylphenyl)-2-oxoethyl]-3-hydroxy-1-(morpholin-4-ylmethyl)-1,3-dihydro-2H-indol-2-one is a chemical compound with potential applications in scientific research. This compound is also known as EMD 534085 or Indoximod, and it has been studied for its effects on the immune system and cancer cells.

Mechanism of Action

The mechanism of action of 3-[2-(4-ethylphenyl)-2-oxoethyl]-3-hydroxy-1-(morpholin-4-ylmethyl)-1,3-dihydro-2H-indol-2-one involves the inhibition of the enzyme IDO. IDO is involved in the metabolism of tryptophan, which is an essential amino acid for T cell function. By inhibiting IDO, 3-[2-(4-ethylphenyl)-2-oxoethyl]-3-hydroxy-1-(morpholin-4-ylmethyl)-1,3-dihydro-2H-indol-2-one increases the levels of tryptophan in the body, which can activate T cells and enhance the immune response. In addition, 3-[2-(4-ethylphenyl)-2-oxoethyl]-3-hydroxy-1-(morpholin-4-ylmethyl)-1,3-dihydro-2H-indol-2-one has been shown to inhibit the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-[2-(4-ethylphenyl)-2-oxoethyl]-3-hydroxy-1-(morpholin-4-ylmethyl)-1,3-dihydro-2H-indol-2-one have been studied in vitro and in vivo. In vitro studies have shown that the compound inhibits IDO activity and increases the levels of tryptophan in the body. In addition, 3-[2-(4-ethylphenyl)-2-oxoethyl]-3-hydroxy-1-(morpholin-4-ylmethyl)-1,3-dihydro-2H-indol-2-one has been shown to induce apoptosis and cell cycle arrest in cancer cells. In vivo studies have shown that the compound can enhance the immune response and inhibit tumor growth in animal models.

Advantages and Limitations for Lab Experiments

The advantages of using 3-[2-(4-ethylphenyl)-2-oxoethyl]-3-hydroxy-1-(morpholin-4-ylmethyl)-1,3-dihydro-2H-indol-2-one in lab experiments include its ability to modulate the immune system and inhibit cancer cell growth. The compound has been shown to be effective in vitro and in vivo, and it has potential applications in immunology and oncology research. However, there are also limitations to using 3-[2-(4-ethylphenyl)-2-oxoethyl]-3-hydroxy-1-(morpholin-4-ylmethyl)-1,3-dihydro-2H-indol-2-one in lab experiments. The compound has not been extensively studied in humans, and its safety and toxicity profiles are not well understood. In addition, the compound may have off-target effects that could interfere with experimental results.

Future Directions

There are several future directions for research on 3-[2-(4-ethylphenyl)-2-oxoethyl]-3-hydroxy-1-(morpholin-4-ylmethyl)-1,3-dihydro-2H-indol-2-one. One direction is to further investigate its effects on the immune system and cancer cells, particularly in human studies. Another direction is to explore the potential of combining 3-[2-(4-ethylphenyl)-2-oxoethyl]-3-hydroxy-1-(morpholin-4-ylmethyl)-1,3-dihydro-2H-indol-2-one with other immunomodulatory or anti-cancer agents to enhance its therapeutic effects. Additionally, further studies are needed to understand the safety and toxicity profiles of the compound and to identify any potential off-target effects. Overall, 3-[2-(4-ethylphenyl)-2-oxoethyl]-3-hydroxy-1-(morpholin-4-ylmethyl)-1,3-dihydro-2H-indol-2-one shows promise as a potential therapeutic agent for immunological and oncological disorders, and further research is warranted to fully explore its potential.

Synthesis Methods

The synthesis method for 3-[2-(4-ethylphenyl)-2-oxoethyl]-3-hydroxy-1-(morpholin-4-ylmethyl)-1,3-dihydro-2H-indol-2-one involves several steps. The starting material is 4-ethylbenzaldehyde, which is reacted with ethyl acetoacetate to form a chalcone intermediate. This intermediate is then reacted with morpholine and hydroxylamine to form the final product, 3-[2-(4-ethylphenyl)-2-oxoethyl]-3-hydroxy-1-(morpholin-4-ylmethyl)-1,3-dihydro-2H-indol-2-one. The synthesis method has been optimized to produce high yields of the compound and to ensure its purity.

Scientific Research Applications

3-[2-(4-ethylphenyl)-2-oxoethyl]-3-hydroxy-1-(morpholin-4-ylmethyl)-1,3-dihydro-2H-indol-2-one has potential applications in scientific research, particularly in the fields of immunology and oncology. The compound has been shown to modulate the immune system by inhibiting the enzyme indoleamine 2,3-dioxygenase (IDO), which is involved in the metabolism of tryptophan. This inhibition leads to an increase in the levels of tryptophan in the body, which can activate T cells and enhance the immune response. In addition, 3-[2-(4-ethylphenyl)-2-oxoethyl]-3-hydroxy-1-(morpholin-4-ylmethyl)-1,3-dihydro-2H-indol-2-one has been shown to have anti-cancer effects by inhibiting the growth and proliferation of cancer cells.